Cas no 89895-83-0 (Ethanone,1-(3,4-dihydroxy-1-piperidinyl)-)

• Product Name: Ethanone,1-(3,4-dihydroxy-1-piperidinyl)-
• CAS No: 89895-83-0
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• CID: 712447
• Update Time: 2024-01-31

Ethanone,1-(3,4-dihydroxy-1-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(3,4-dihydroxy-1-piperidinyl)-
• 3,4-Piperidinediol, 1-acetyl- (7CI)
• Ethanone, 1-(3,4-dihydroxy-1-piperidinyl)-

• Inchi： 1S/C7H13NO3/c1-5(9)8-3-2-6(10)7(11)4-8/h6-7,10-11H,2-4H2,1H3
• InChI Key： OPNUSWOVLSLCEQ-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC(O)C(O)C1)C

Computed Properties

• Exact Mass: 159.09
• Monoisotopic Mass: 159.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.8A^2